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Compound of Interest

Compound Name: AMTB hydrochloride

Cat. No.: B1667263 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of AMTB hydrochloride, a potent

pharmacological tool for researchers in neuroscience and drug development. This document

outlines its core physicochemical properties, biological activities, and key experimental data,

presented for a scientific audience.

Core Molecular and Physical Data
AMTB hydrochloride is a well-characterized small molecule with the following key identifiers

and properties:

Property Value Citations

Chemical Name

N-(3-Aminopropyl)-2-[(3-

methylphenyl)methoxy]-N-(2-

thienylmethyl)benzamide

hydrochloride

[1]

Molecular Formula C23H26N2O2S.HCl [1]

Molecular Weight 430.99 g/mol [1]

CAS Number 926023-82-7 [1]
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Biological Activity and Quantitative Data
AMTB hydrochloride is recognized as a dual-action agent, functioning as a TRPM8 channel

blocker and a non-selective inhibitor of voltage-gated sodium channels (NaV).[2]

TRPM8 Channel Inhibition
AMTB hydrochloride is a selective blocker of the Transient Receptor Potential Melastatin 8

(TRPM8) channel.[2] It has been shown to inhibit the activation of TRPM8 channels induced by

icilin.[3]

Parameter Value Cell Line Assay Citations

pIC50 6.23

HEK293 cells

expressing

TRPM8

Icilin-activated

Ca2+ influx
[3]

Voltage-Gated Sodium Channel Inhibition
AMTB hydrochloride also demonstrates non-selective inhibitory activity across a range of

voltage-gated sodium channel subtypes.

NaV Subtype pIC50 Assay Citations

NaV1.1 - NaV1.8 4.83 - 5.69

Veratridine-induced

membrane potential

changes

[2]

In Vivo Efficacy in a Rat Model of Overactive Bladder
Intravenous administration of AMTB hydrochloride has been demonstrated to be effective in

an anesthetized rat model of overactive bladder.
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Dose (intravenous) Effect Citations

3 mg/kg

Decreased the frequency of

volume-induced bladder

contractions without affecting

the amplitude of contraction.

[3]

10 mg/kg

Significantly attenuated reflex

responses to noxious urinary

bladder distension.

[3]

ID50
2.42 ± 0.46 mg/kg (for

visceromotor reflex response)
[3]

Signaling Pathways
TRPM8 Channel Inhibition Pathway
AMTB hydrochloride acts as an antagonist at the TRPM8 channel, a non-selective cation

channel. The activation of TRPM8 is a complex process regulated by various intracellular

signaling molecules, including phosphatidylinositol 4,5-bisphosphate (PIP2), G-proteins, and

protein kinases. AMTB hydrochloride is thought to interfere with the channel's gating

mechanism, preventing the influx of cations like Ca2+ and Na+ that is normally triggered by

cold temperatures or agonists like menthol and icilin.
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Figure 1. Simplified diagram of TRPM8 channel regulation and inhibition by AMTB hydrochloride.
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Figure 2. Conceptual diagram of AMTB hydrochloride blocking the voltage-gated sodium channel pore.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Anesthetize female Sprague-Dawley rats
(e.g., with isoflurane)

Catheterize the bladder for infusion and
pressure measurement. Catheterize a vein

for drug administration.

Record baseline volume-induced
bladder contractions.

Administer AMTB hydrochloride
intravenously (e.g., 3 mg/kg).

Continuously record bladder pressure to
measure frequency and amplitude of contractions.

Analyze changes in bladder contraction
frequency and amplitude post-drug administration.
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Figure 3. Experimental workflow for assessing AMTB hydrochloride in a rat model of overactive bladder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667263#amtb-hydrochloride-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1667263?utm_src=pdf-custom-synthesis
https://hellobio.com/amtb-hydrochloride.html
https://www.medchemexpress.com/amtb-hydrochloride.html
https://journals.physiology.org/doi/full/10.1152/ajprenal.90269.2008
https://www.benchchem.com/product/b1667263#amtb-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b1667263#amtb-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b1667263#amtb-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b1667263#amtb-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

